Cas no 28411-14-5 (Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1))

Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1) structure
28411-14-5 structure
Product Name:Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1)
CAS No:28411-14-5
MF:C13H22Cl2N2O
MW:293.232581615448
CID:272968
PubChem ID:3080748
Update Time:2025-04-19

Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1)
    • (3-acetylphenyl)methyl-(2-azaniumylethyl)-dimethylazanium
    • Ammonium, (m-acetylbenzyl)(2-aminoethyl)dimethyl-, chloride, hydrochloride
    • 28411-14-5
    • DTXSID90951077
    • Acphid
    • (3-acetylphenyl)methyl-(2-aminoethyl)-dimethylazanium;chloride;hydrochloride
    • N-[(3-Acetylphenyl)methyl]-2-amino-N,N-dimethylethan-1-aminium chloride--hydrogen chloride (1/1/1)
    • N-(3-acetylbenzyl)-N,N-dimethylethylenediammonium dichloride
    • Inchi: 1S/C13H21N2O.2ClH/c1-11(16)13-6-4-5-12(9-13)10-15(2,3)8-7-14;;/h4-6,9H,7-8,10,14H2,1-3H3;2*1H/q+1;;/p-1
    • InChI Key: FGXPBMGZXIKLBG-UHFFFAOYSA-M
    • SMILES: Cl.[Cl-].O=C(C)C1=CC=CC(=C1)C[N+](C)(C)CCN

Computed Properties

  • Exact Mass: 270.94673
  • Monoisotopic Mass: 292.110919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 39.37
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